Cas no 1153019-73-8 (2-amino-N-4-(1H-pyrazol-1-yl)phenylacetamide)

2-Amino-N-4-(1H-pyrazol-1-yl)phenylacetamide is a specialized organic compound featuring a pyrazole-substituted phenylacetamide structure. Its molecular design, incorporating both an amino group and a pyrazole moiety, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound exhibits potential reactivity at multiple sites, enabling derivatization for applications in drug discovery and material science. Its stability under standard conditions and compatibility with common organic solvents enhance its utility in laboratory settings. Researchers may find it particularly useful for developing biologically active molecules due to its structural versatility. Proper handling and storage under inert conditions are recommended to maintain its integrity.
2-amino-N-4-(1H-pyrazol-1-yl)phenylacetamide structure
1153019-73-8 structure
Product Name:2-amino-N-4-(1H-pyrazol-1-yl)phenylacetamide
CAS No:1153019-73-8
MF:C11H12N4O
MW:216.239181518555
CID:5141105
PubChem ID:43704116
Update Time:2025-11-06

2-amino-N-4-(1H-pyrazol-1-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-amino-N-[4-(1H-pyrazol-1-yl)phenyl]-
    • N-(4-(1H-Pyrazol-1-yl)phenyl)-2-aminoacetamide
    • 2-amino-N-4-(1H-pyrazol-1-yl)phenylacetamide
    • 2-amino-N-(4-pyrazol-1-ylphenyl)acetamide
    • 1153019-73-8
    • 2-amino-N-[4-(pyrazol-1-yl)phenyl]acetamide
    • CHEMBL4569190
    • F75166
    • 2-Amino-N-[4-(1H-pyrazol-1-yl)phenyl]acetamide
    • EN300-145050
    • Inchi: 1S/C11H12N4O/c12-8-11(16)14-9-2-4-10(5-3-9)15-7-1-6-13-15/h1-7H,8,12H2,(H,14,16)
    • InChI Key: OJVDDSGTEBIPCX-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(N2C=CC=N2)C=C1)(=O)CN

Computed Properties

  • Exact Mass: 216.10111102g/mol
  • Monoisotopic Mass: 216.10111102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 72.9Ų

2-amino-N-4-(1H-pyrazol-1-yl)phenylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-145050-0.05g
2-amino-N-[4-(1H-pyrazol-1-yl)phenyl]acetamide
1153019-73-8
0.05g
$612.0 2023-02-15
Enamine
EN300-145050-0.1g
2-amino-N-[4-(1H-pyrazol-1-yl)phenyl]acetamide
1153019-73-8
0.1g
$640.0 2023-02-15
Enamine
EN300-145050-0.25g
2-amino-N-[4-(1H-pyrazol-1-yl)phenyl]acetamide
1153019-73-8
0.25g
$670.0 2023-02-15
Enamine
EN300-145050-0.5g
2-amino-N-[4-(1H-pyrazol-1-yl)phenyl]acetamide
1153019-73-8
0.5g
$699.0 2023-02-15
Enamine
EN300-145050-1.0g
2-amino-N-[4-(1H-pyrazol-1-yl)phenyl]acetamide
1153019-73-8
1g
$0.0 2023-06-08
Enamine
EN300-145050-2.5g
2-amino-N-[4-(1H-pyrazol-1-yl)phenyl]acetamide
1153019-73-8
2.5g
$1428.0 2023-02-15
Enamine
EN300-145050-5.0g
2-amino-N-[4-(1H-pyrazol-1-yl)phenyl]acetamide
1153019-73-8
5.0g
$2110.0 2023-02-15
Enamine
EN300-145050-10.0g
2-amino-N-[4-(1H-pyrazol-1-yl)phenyl]acetamide
1153019-73-8
10.0g
$3130.0 2023-02-15
Enamine
EN300-145050-50mg
2-amino-N-[4-(1H-pyrazol-1-yl)phenyl]acetamide
1153019-73-8
50mg
$612.0 2023-09-29
Enamine
EN300-145050-100mg
2-amino-N-[4-(1H-pyrazol-1-yl)phenyl]acetamide
1153019-73-8
100mg
$640.0 2023-09-29

Additional information on 2-amino-N-4-(1H-pyrazol-1-yl)phenylacetamide

Recent Advances in the Study of 2-amino-N-4-(1H-pyrazol-1-yl)phenylacetamide (CAS: 1153019-73-8)

2-amino-N-4-(1H-pyrazol-1-yl)phenylacetamide (CAS: 1153019-73-8) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of kinase inhibition and cancer therapy. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

The compound's structure features a pyrazole moiety linked to a phenylacetamide scaffold, which is known to interact with various kinase targets. Recent synthetic approaches have optimized the yield and purity of 2-amino-N-4-(1H-pyrazol-1-yl)phenylacetamide, enabling more detailed pharmacological evaluations. Advanced techniques such as X-ray crystallography and NMR spectroscopy have been employed to elucidate its three-dimensional conformation and binding modes with target proteins.

In vitro and in vivo studies have demonstrated that 2-amino-N-4-(1H-pyrazol-1-yl)phenylacetamide exhibits potent inhibitory activity against specific kinases involved in cell proliferation and survival pathways. For instance, it has shown promising results in inhibiting the activity of receptor tyrosine kinases (RTKs) such as EGFR and VEGFR, which are often dysregulated in various cancers. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

Pharmacokinetic studies have further revealed that the compound possesses favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a viable candidate for further preclinical development. Additionally, recent research has explored its potential in combination therapies, where it has been shown to synergize with existing chemotherapeutic agents to enhance efficacy and reduce drug resistance.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research is focused on structural modifications to improve its therapeutic index and reduce potential toxicity. Furthermore, clinical trials are needed to validate its safety and efficacy in human subjects.

In conclusion, 2-amino-N-4-(1H-pyrazol-1-yl)phenylacetamide (CAS: 1153019-73-8) represents a promising candidate for the development of targeted therapies in oncology and other diseases. Continued research efforts are essential to fully realize its therapeutic potential and translate these findings into clinical applications.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.